Cas no 946257-82-5 (N-(4-acetylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide
• CAS No: 946257-82-5
• MF: C₂₃H₂₂N₄O₃
• MW: 402.445785045624
• CID: 5933186
• PubChem ID: 20931645
• Update Time: 2025-06-09

N-(4-acetylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide
• N-(4-acetylphenyl)-2-[2-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• F2227-0571
• AKOS001945424
• 946257-82-5
• N-(4-acetylphenyl)-2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetamide
• N-(4-acetylphenyl)-2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide

• Inchi： 1S/C23H22N4O3/c1-14(2)22-25-26-23(30-22)20-12-17-6-4-5-7-19(17)27(20)13-21(29)24-18-10-8-16(9-11-18)15(3)28/h4-12,14H,13H2,1-3H3,(H,24,29)
• InChI Key： LKOOZDOYIVUMBV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CN1C2=C(C=CC=C2)C=C1C1=NN=C(C(C)C)O1

Computed Properties

• Exact Mass: 402.16919058g/mol
• Monoisotopic Mass: 402.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90Ų

Additional information on N-(4-acetylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide

Chemical Compound CAS No. 946257-82-5: N-(4-acetylphenyl)-2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetamide

The chemical compound with CAS No. 946257-82-5, named N-(4-acetylphenyl)-2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes an indole ring fused with a 1,3,4-oxadiazole heterocycle and an acetylphenyl group. The presence of these structural motifs makes it a promising candidate for various biological applications.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. The indole moiety is well-known for its role in numerous bioactive compounds, including antidepressants and anticancer agents. The integration of the oxadiazole ring further enhances the compound's pharmacological properties by introducing additional hydrogen bonding capabilities and electronic interactions. These features are critical for optimizing the molecule's bioavailability and target specificity.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed methods such as Ullmann coupling, Stille coupling, and click chemistry to achieve high yields and purity. The use of these methodologies ensures that the final product meets the stringent requirements of modern pharmaceutical standards.

In terms of biological activity, this compound has shown remarkable potential in antitumor studies. Preclinical trials have demonstrated its ability to inhibit the proliferation of cancer cells by targeting key signaling pathways involved in cell growth and apoptosis. Additionally, it exhibits selective cytotoxicity against cancer cells while sparing normal cells, which is a critical attribute for anticancer therapeutics.

Another area where this compound has shown promise is in neuroprotective applications. Studies have indicated that it can modulate neurotransmitter systems and reduce oxidative stress in neuronal cells. This makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have confirmed its molecular structure and purity, ensuring its reliability for further research and development.

Looking ahead, the development of this compound into a clinically viable drug requires extensive preclinical testing to evaluate its safety profile and efficacy in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process.

In conclusion, the compound with CAS No. 946257-82-5 represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. Its potential applications span across oncology, neurology, and other therapeutic areas, making it a subject of intense research interest in the scientific community.